Cas no 34924-43-1 (1H-1,2,4-Triazole, 1,3-diphenyl-)

• Product Name: 1H-1,2,4-Triazole, 1,3-diphenyl-
• CAS No: 34924-43-1
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 1466823
• Update Time: 2024-08-23

1H-1,2,4-Triazole, 1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1,3-diphenyl-
• 1,3-diphenyl-1,2,4-triazole

• Inchi： 1S/C14H11N3/c1-3-7-12(8-4-1)14-15-11-17(16-14)13-9-5-2-6-10-13/h1-11H
• InChI Key： ZHFSNPDZPPTJAU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 221.09543

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 82.5-83 °C
• Boiling Point: 409.3±28.0 °C(Predicted)
• PSA: 30.71
• pka: 1.84±0.50(Predicted)